5-Chloro-4-(propylamino)pyridine-3-sulfonic acid

• Molecular Formula: C8H11ClN2O3S
• Molecular Weight: 250.70 g/mol
• IUPAC Name: 5-chloro-4-(propylamino)pyridine-3-sulfonic acid
• InChI: InChI=1S/C8H11ClN2O3S/c1-2-3-11-8-6(9)4-10-5-7(8)15(12,13)14/h4-5H,2-3H2,1H3,(H,10,11)(H,12,13,14)
• InChI Key: SXTSWJPXLSJKSZ-UHFFFAOYSA-N
• Canonical SMILES: CCCNC1=C(C=NC=C1S(=O)(=O)O)Cl

Description

5-Chloro-4-(propylamino)pyridine-3-sulfonic acid is a heterocyclic sulfonic acid derivative featuring a pyridine core substituted with a chlorine atom at position 5, a propylamino group at position 4, and a sulfonic acid moiety at position 2. The sulfonic acid group enhances water solubility, a critical feature for pharmaceutical intermediates or bioactive molecules .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Chloro-4-(propylamino)pyridine-3-sulfonic acid typically involves the following steps:

Starting Material: The synthesis begins with a suitable pyridine derivative.

Chlorination: Introduction of the chloro group at the 5-position of the pyridine ring.

Amination: Substitution of a hydrogen atom with a propylamino group at the 4-position.

Sulfonation: Introduction of the sulfonic acid group at the 3-position.

These reactions are carried out under controlled conditions, often involving specific reagents and catalysts to ensure high yield and purity of the final product .

Industrial Production Methods

In an industrial setting, the production of 5-Chloro-4-(propylamino)pyridine-3-sulfonic acid involves large-scale chemical reactors and optimized reaction conditions to maximize efficiency and minimize costs. The process includes:

Bulk Chlorination: Using chlorinating agents such as thionyl chloride or phosphorus pentachloride.

Amination: Employing propylamine in the presence of a suitable base.

Sulfonation: Utilizing sulfur trioxide or chlorosulfonic acid under controlled temperature and pressure.

Chemical Reactions Analysis

Types of Reactions

5-Chloro-4-(propylamino)pyridine-3-sulfonic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfonic acid derivatives.

Reduction: Reduction reactions can modify the functional groups, such as reducing the sulfonic acid group to a sulfonyl group.

Substitution: The chloro group can be substituted with other nucleophiles, leading to a variety of derivatives

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines, thiols, or alkoxides can be employed under basic or acidic conditions

Major Products

The major products formed from these reactions include various sulfonic acid derivatives, sulfonyl compounds, and substituted pyridine derivatives .

Scientific Research Applications

5-Chloro-4-(propylamino)pyridine-3-sulfonic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Employed in the study of enzyme inhibition and protein interactions.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the production of dyes, pigments, and other specialty chemicals

Mechanism of Action

The mechanism of action of 5-Chloro-4-(propylamino)pyridine-3-sulfonic acid involves its interaction with specific molecular targets:

Molecular Targets: The compound can bind to enzymes and proteins, altering their activity.

Pathways Involved: It may interfere with metabolic pathways, leading to changes in cellular processes.

Comparison with Similar Compounds

Research and Development Implications

• Drug Design: The propylamino group’s balance between flexibility and hydrophobicity makes it a candidate for optimizing drug-likeness in lead compounds.
• Regulatory Considerations: Analogous compounds (e.g., dimethylamino derivative) are listed with high purity grades, suggesting stringent quality control requirements for pharmaceutical use .

Biological Activity

5-Chloro-4-(propylamino)pyridine-3-sulfonic acid (CAS Number: 104052-11-2) is a compound of interest due to its potential biological activities. This article provides a comprehensive overview of its biological activity, mechanisms, and relevant case studies.

Chemical Structure and Properties

5-Chloro-4-(propylamino)pyridine-3-sulfonic acid is characterized by the following chemical properties:

Property	Value
Molecular Formula	C₈H₁₀ClN₃O₃S
Molecular Weight	235.7 g/mol
IUPAC Name	5-chloro-4-propylaminopyridine-3-sulfonic acid
Solubility	Soluble in water

Mechanisms of Biological Activity

The biological activity of 5-Chloro-4-(propylamino)pyridine-3-sulfonic acid can be attributed to its interaction with various biological targets:

• NMDA Receptor Antagonism :
  • Research indicates that compounds similar to 5-Chloro-4-(propylamino)pyridine-3-sulfonic acid can act as antagonists at the NMDA receptor, which plays a crucial role in synaptic plasticity and memory function. The sulfonic group may enhance binding affinity, impacting neuroprotective effects .
• Proton Pump Inhibition :
  • This compound has been studied for its potential as a proton pump inhibitor (PPI), which could be beneficial in treating conditions like gastroesophageal reflux disease (GERD) and peptic ulcers. It acts by reversibly inhibiting H+/K+-ATPase activity, leading to decreased gastric acid secretion .

Antimicrobial Activity

A study evaluated the antimicrobial properties of various pyridine derivatives, including 5-Chloro-4-(propylamino)pyridine-3-sulfonic acid. The findings suggested that this compound exhibited significant antibacterial activity against several strains of bacteria, including Staphylococcus aureus and Escherichia coli. The mechanism was hypothesized to involve disruption of bacterial cell wall synthesis.

Neuroprotective Effects

In a molecular modeling study, the compound was shown to have neuroprotective properties through NMDA receptor modulation. The study reported an IC50 value indicating moderate potency in inhibiting NMDA receptor-mediated excitotoxicity, suggesting potential therapeutic applications in neurodegenerative diseases .

Pharmacokinetic Studies

Pharmacokinetic evaluations revealed that 5-Chloro-4-(propylamino)pyridine-3-sulfonic acid has favorable absorption characteristics, with studies indicating good bioavailability when administered orally. Its metabolic profile suggests low hepatic metabolism, minimizing drug-drug interactions common with other PPIs .